3-Chloro-1,1-dimethylpropylamine-hydrochloride
Overview
Description
3-Chloro-1,1-dimethylpropylamine-hydrochloride, also known as 3-Dimethylamino-1-propyl chloride hydrochloride, is a synthetic compound with various properties and applications in scientific experiments . It is also known as the side chain of Chlorpromazine and Amitriptyline . It is used as an intermediate for the production of drug chlorpromazine .
Scientific Research Applications
Synthesis of Novel Compounds
3-Chloro-1,1-dimethylpropylamine-hydrochloride serves as a precursor in the synthesis of novel compounds with potential pharmaceutical and industrial applications. For example, it has been utilized in the productive syntheses of 1-ethynylcyclopropylamine and 1-ethynylcyclobutylamine, which are valuable for their potential use in medicinal chemistry and materials science. The conversion of these compounds into new ethynyl-extended 1-aminocyclopropanecarboxylic acids and their derivatives highlights the chemical's utility in creating building blocks for further synthetic exploration (Kozhushkov et al., 2010).
Novel Synthesis Methods
Innovative synthesis methods using 3-Chloro-1,1-dimethylpropylamine-hydrochloride have been developed to produce important synthesis intermediates like 2-Chloro-N,N-dimethylnicotinamide. This method showcases the versatility of 3-Chloro-1,1-dimethylpropylamine-hydrochloride in forming high-purity products through a novel synthetic route that promises efficiency and scalability for industrial applications (Du Xiao-hua, 2013).
Luminophore Applications
The compound has been investigated for its application in fluorescence microscopy as a thiol-reactive luminophore. Its ability to accumulate in mitochondria makes it a promising tool for biological studies and imaging, offering insights into cellular processes and mitochondrial function (Amoroso et al., 2008).
Pharmaceutical Intermediates
3-Chloro-1,1-dimethylpropylamine-hydrochloride has also been used in the synthesis of pharmaceutical intermediates, demonstrating its role in the development of new medications. The high yield and purity of these intermediates underscore the compound's value in pharmaceutical manufacturing processes (Yang Gui-qiu, 2005).
Mechanism of Action
Target of Action
It is known to affect the respiratory system .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Chloro-1,1-dimethylpropylamine-hydrochloride. For instance, it is recommended to use this compound only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-chloro-2-methylbutan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12ClN.ClH/c1-5(2,7)3-4-6;/h3-4,7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOTDZEOIBMTRDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCCl)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-1,1-dimethylpropylamine-hydrochloride | |
CAS RN |
686746-12-3 |
Source
|
| Record name | 4-chloro-2-methylbutan-2-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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